3-(2-Oxopyrrolidin-1-yl)propanoic acid
Overview
Description
3-(2-Oxopyrrolidin-1-yl)propanoic acid is a chemical compound with the empirical formula C7H11NO3 . It is a solid substance .
Molecular Structure Analysis
The molecular weight of 3-(2-Oxopyrrolidin-1-yl)propanoic acid is 157.17 g/mol . The SMILES string representation of its structure is OC(=O)CCN1CCCC1=O .Physical And Chemical Properties Analysis
3-(2-Oxopyrrolidin-1-yl)propanoic acid is a solid substance . Its molecular weight is 157.17 g/mol .Scientific Research Applications
Heterocyclic Building Blocks
“3-(2-Oxopyrrolidin-1-yl)propanoic acid” is used as a heterocyclic building block in chemical synthesis . Heterocyclic compounds are widely used in medicinal chemistry, and this compound can serve as a useful starting point for the synthesis of more complex molecules.
Metabolite of Spermidine
This compound has been identified as a metabolite of spermidine in mammals . Spermidine is a polyamine that plays a crucial role in cell growth and proliferation. Understanding the metabolism of spermidine can provide insights into these biological processes.
Toxic Alkaloid Metabolite
“3-(2-Oxopyrrolidin-1-yl)propanoic acid” is the major active metabolite of putreanine, a toxic alkaloid found in the plant species Lophophora williamsii . Studying this metabolite can help understand the toxic effects of this plant.
Synthesis of Substituted Acetamides
The compound has been used in the synthesis of substituted 2-(2-oxopyrrolidin-1-yl)acetamides . These compounds have potential applications in medicinal chemistry.
Neurological Research
Given its role as a metabolite of spermidine, “3-(2-Oxopyrrolidin-1-yl)propanoic acid” may have implications in neurological research . Spermidine and its metabolites have been linked to various neurological processes, including memory and learning.
Pharmaceutical Testing
This compound is used in pharmaceutical testing . As a known metabolite of certain substances, it can be used as a reference standard in analytical chemistry.
Safety and Hazards
properties
IUPAC Name |
3-(2-oxopyrrolidin-1-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c9-6-2-1-4-8(6)5-3-7(10)11/h1-5H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOMYTIUVNSWEAI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70998445 |
Source
|
| Record name | 3-(2-Oxopyrrolidin-1-yl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70998445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Oxopyrrolidin-1-yl)propanoic acid | |
CAS RN |
77191-38-9 |
Source
|
| Record name | 2-Oxo-1-pyrrolidinepropanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=77191-38-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Oxo-1-pyrrolidinepropanoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0077191389 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-(2-Oxopyrrolidin-1-yl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70998445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(2-Oxo-1-pyrrolidinyl)propanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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